Cas no 42783-04-0 (Ethyl 2-amino-5-nitrothiophene-3-carboxylate)

• Product Name: Ethyl 2-amino-5-nitrothiophene-3-carboxylate
• CAS No: 42783-04-0
• MF: C₇H₈N₂O₄S
• MW: 216.214420318604
• MDL: MFCD01566377
• CID: 325230
• PubChem ID: 2737608
• Update Time: 2025-11-02

Ethyl 2-amino-5-nitrothiophene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-amino-5-nitrothiophene-3-carboxylate
• 2-AMINO-3-ETHOXYCARBONYL-5-NITROTHIOPHENE
• 2-Amino-5-nitro-thiophene-3-carboxylic acid ethyl ester
• 3-Thiophenecarboxylicacid, 2-amino-5-nitro-, ethyl ester
• 2-amino-3-carbethoxy-5-nitrothiophene
• 2-Amino-3-carboethoxy-5-nitrothiophene
• 2-Amino-5-nitrothiophen-3-carbonsaeureethylester
• F0806-0087
• Ethyl 2-amino-5-nitro-3-thiophenecarboxylate
• 7,8-dihydro-4-methoxy-6-methyl-1,3-dioxolo[4,5-g]isoquinoliniumchloride
• ethyl2-amino-5-nitrothiophene-3-carboxylate
• SMR000323428
• MFCD01566377
• DTXSID00372178
• SCHEMBL2069098
• 42783-04-0
• HMS2730E05
• AS-11844
• 2-amino-5-nitro-3-ethoxycarbonyl-thiophene
• MLS000679032
• FT-0696121
• UXDKVBJDZDRIKL-UHFFFAOYSA-N
• 3-Thiophenecarboxylicacid,2-amino-5-nitro-,ethyl ester
• CHEMBL1304183
• EN300-236093
• AKOS005208421
• 2-amino-5-nitrothiophene-3-carboxylic acid ethyl ester
• A918490
• DB-070340

• MDL： MFCD01566377
• Inchi： 1S/C7H8N2O4S/c1-2-13-7(10)4-3-5(9(11)12)14-6(4)8/h3H,2,8H2,1H3
• InChI Key： UXDKVBJDZDRIKL-UHFFFAOYSA-N
• SMILES： S1C(=CC(C(=O)OCC)=C1N)[N+](=O)[O-]

Computed Properties

• Exact Mass: 216.02000
• Monoisotopic Mass: 216.02047791g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 126Ų

Experimental Properties

• Density: 1.466
• Melting Point: 243-246 ºC
• PSA: 126.38000
• LogP: 2.51960

Ethyl 2-amino-5-nitrothiophene-3-carboxylate Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Nitrothiophenes 2-nitrothiophenes

Additional information on Ethyl 2-amino-5-nitrothiophene-3-carboxylate

Ethyl 2-amino-5-nitrothiophene-3-carboxylate: A Versatile Building Block in Organic Synthesis

Ethyl 2-amino-5-nitrothiophene-3-carboxylate (CAS No. 42783-04-0) is a highly valuable heterocyclic compound that has gained significant attention in modern organic chemistry. As a thiophene derivative, this compound serves as a crucial intermediate in the synthesis of various pharmaceuticals, agrochemicals, and functional materials. The presence of both amino and nitro functional groups on the thiophene ring makes it particularly reactive and useful for further chemical transformations.

Recent trends in chemical research show growing interest in nitrothiophene derivatives, with Ethyl 2-amino-5-nitrothiophene-3-carboxylate being frequently mentioned in patent literature and academic papers. This compound's unique electronic properties, stemming from the electron-withdrawing nitro group and electron-donating amino group, make it an attractive candidate for developing novel materials with specific optical and electronic characteristics. Researchers are particularly interested in its potential applications in organic electronics and as a precursor for bioactive molecules.

The synthesis of Ethyl 2-amino-5-nitrothiophene-3-carboxylate typically involves the condensation of appropriate precursors followed by nitration. The ethyl carboxylate moiety provides excellent solubility in organic solvents, facilitating its use in various reactions. Current market analysis indicates steady demand for this compound, especially from pharmaceutical companies exploring new drug candidates and material scientists developing advanced functional materials.

One of the most searched questions regarding this compound relates to its synthetic applications. Ethyl 2-amino-5-nitrothiophene-3-carboxylate serves as a key intermediate in the preparation of various heterocyclic systems through cyclization reactions. Its amino group can participate in condensation reactions, while the nitro group can be reduced to an amine or undergo nucleophilic aromatic substitution. These versatile reactivities make it valuable for constructing complex molecular architectures.

In pharmaceutical research, derivatives of Ethyl 2-amino-5-nitrothiophene-3-carboxylate have shown promising biological activities. While we don't discuss specific therapeutic applications, it's worth noting that the thiophene core is a privileged structure in medicinal chemistry. The compound's ability to serve as a scaffold for further functionalization makes it attractive for drug discovery programs targeting various disease areas.

From a safety perspective, proper handling procedures should always be followed when working with Ethyl 2-amino-5-nitrothiophene-3-carboxylate. Standard laboratory safety equipment, including gloves and eye protection, is recommended. The compound should be stored in a cool, dry place away from incompatible materials. These precautions align with general chemical safety protocols that researchers frequently search for when working with specialized organic compounds.

The analytical characterization of Ethyl 2-amino-5-nitrothiophene-3-carboxylate typically involves techniques such as NMR spectroscopy, mass spectrometry, and elemental analysis. These methods confirm the compound's purity and identity, which are critical factors for research applications. Recent advances in analytical instrumentation have made characterization of such compounds more accessible, contributing to their growing use in various fields.

Environmental considerations are increasingly important in chemical research, and Ethyl 2-amino-5-nitrothiophene-3-carboxylate is no exception. Researchers are exploring greener synthetic routes and more sustainable purification methods for this and similar compounds. This aligns with current trends in green chemistry and the pharmaceutical industry's push toward more environmentally friendly processes.

Looking at market dynamics, the availability of Ethyl 2-amino-5-nitrothiophene-3-carboxylate from chemical suppliers has improved in recent years, with multiple vendors now offering this compound in various quantities. Pricing remains competitive, reflecting its status as a specialty chemical with growing but still limited demand. The compound's CAS number (42783-04-0) serves as a crucial identifier for procurement and regulatory purposes.

In conclusion, Ethyl 2-amino-5-nitrothiophene-3-carboxylate represents an important building block in modern organic synthesis. Its unique combination of functional groups and the versatility of the thiophene core continue to make it valuable for researchers across multiple disciplines. As synthetic methodologies advance and new applications emerge, this compound is likely to maintain its position as a key intermediate in chemical research and development.